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Compound of Interest

Compound Name: GR148672X

Cat. No.: B10768568

Disclaimer: A specific Safety Data Sheet (SDS) for GR148672X is not publicly available. The
information provided herein is based on general best practices for the disposal of unknown or
hazardous research chemicals. It is imperative to obtain the official SDS from the manufacturer
and consult with your institution's Environmental Health and Safety (EHS) department before
handling or disposing of this compound. This guide is intended to supplement, not replace,
official institutional protocols.

Immediate Safety and Handling Precautions

GR148672X should be handled as a hazardous substance.[1] Standard laboratory personal
protective equipment (PPE) should be worn at all times, including safety goggles, a lab coat,
and chemical-resistant gloves. All handling of the solid compound or its solutions should be

performed in a certified chemical fume hood to avoid inhalation.

Quantitative Data Summary for General Hazardous
Chemical Waste

The following table summarizes key quantitative limits and timelines for the accumulation of
hazardous chemical waste in a laboratory setting, based on general guidelines. These may
vary depending on local and institutional regulations.
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Parameter

Guideline

Source(s)

Maximum Accumulation

Volume

Up to 55 gallons of total
hazardous waste per Satellite
Accumulation Area (SAA).

University of Pennsylvania
EHRS[2], UC San Diego
EHS[3]

Acutely Toxic Waste Limit (P-
listed)

Maximum of 1 quart (liquid) or
1 kilogram (solid) at any one

time.

University of Pennsylvania
EHRS[2]

Maximum Accumulation Time

Up to 90 days from the start of
waste accumulation in a

container.

UC San Diego EHSJ3]

Container Headspace

Leave at least one inch of
headspace to allow for

expansion.

Central Washington

University[1]

pH for Drain Disposal (if
approved)

Between 5.5 and 10.5 for

dilute aqueous solutions.

American Chemical Society[4]

Experimental Protocol: General Disposal of
GR148672X Waste

This protocol provides a step-by-step guide for the safe disposal of GR148672X as a

hazardous chemical waste.

Objective: To safely collect, store, and arrange for the disposal of GR148672X waste in

accordance with general laboratory safety standards.

Materials:

e Appropriate Personal Protective Equipment (PPE)

o Chemical-resistant, sealable waste container (HDPE or glass, compatible with DMSO if used

as a solvent)

e Hazardous waste label
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e Secondary containment bin

o Access to the institutional chemical waste pickup request system
Methodology:

o Waste Identification and Segregation:

o Treat all GR148672X, including the pure compound, solutions, and contaminated labware
(e.g., pipette tips, tubes), as hazardous waste.

o Do not mix this waste with other waste streams unless compatibility has been confirmed.
Specifically, avoid mixing with incompatible materials such as strong oxidizing agents,
acids, or bases.[1]

o Container Preparation and Labeling:

o Select a waste container that is in good condition, free of leaks, and chemically compatible
with the waste.[1][5] If GR148672X is in a DMSO solution, ensure the container is suitable
for storing organic solvents.

o Affix a hazardous waste label to the container before adding any waste.

o On the label, clearly write the full chemical name: "GR148672X (4,4,4-trifluoro-1-(2-
thienyl)-1,2,3-butanetrione, 2-[(3-methylphenyl)hydrazone])" and any solvents present with
their concentrations.[5]

o Record the date when the first drop of waste is added to the container.[3]
e Waste Accumulation:
o Collect all GR148672X waste in the designated, labeled container.
o Keep the waste container securely closed at all times, except when adding waste.[1][5]

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.[2][6] This area should be at or near the point of generation.
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o Place the primary waste container inside a larger, chemically resistant secondary
containment bin to prevent the spread of potential spills.[3]

e Request for Disposal:

o Once the container is full (leaving adequate headspace) or is approaching the maximum
storage time limit (typically 90 days), arrange for its disposal.[3]

o Submit a chemical waste collection request through your institution's EHS department,
following their specific online or paper-based procedure.[5][7]

o Ensure all information on the hazardous waste label is accurate and complete before the
scheduled pickup.

o Disposal of Empty Containers:

o To be considered non-hazardous, the original GR148672X container must be thoroughly
emptied.

o Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone). The first
rinsate must be collected and disposed of as hazardous waste.[8][9]

o Subsequent rinsates may also need to be collected depending on institutional policy.

o After rinsing and air-drying, deface or remove the original label and dispose of the
container as regular solid waste (e.g., broken glass box) or as directed by your EHS.[8][9]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of a research chemical like GR148672X.
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Caption: Workflow for the safe disposal of GR148672X chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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